N-Benzyl L-Z-isoleucinamide

• IUPAC Name: (2S,3S)-2-(benzylamino)-3-methylpentanamide
• InChI: InChI=1S/C13H20N2O/c1-3-10(2)12(13(14)16)15-9-11-7-5-4-6-8-11/h4-8,10,12,15H,3,9H2,1-2H3,(H2,14,16)/t10-,12-/m0/s1
• InChI Key: UYZJGDYBJUCHLU-JQWIXIFHSA-N
• Canonical SMILES: CCC(C)C(C(=O)N)NCC1=CC=CC=C1
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N)NCC1=CC=CC=C1
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

N-Benzyl L-Z-isoleucinamide is a chemical compound with the CAS Number: 134015-91-1. Its IUPAC name is benzyl 1-[(benzylamino)carbonyl]-2-methylbutylcarbamate. The molecular weight of this compound is 354.45.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H26N2O3/c1-3-16(2)19(20(24)22-14-17-10-6-4-7-11-17)23-21(25)26-15-18-12-8-5-9-13-18/h4-13,16,19H,3,14-15H2,1-2H3,(H,22,24)(H,23,25). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 354.45. It should be stored at a temperature between 28 C.

Scientific Research Applications

N-Benzyl L-Z-isoleucinamide has been used in a wide range of scientific research applications, including the synthesis of other organic compounds, the study of enzyme mechanisms, and the study of protein structure and function. It has also been used in the study of drug metabolism and the development of new drugs.

Mechanism of Action

N-Benzyl L-Z-isoleucinamide is a substrate for many enzymes, and its action is dependent on the enzyme that it is acting on. For example, this compound has been found to be a substrate for the enzyme carboxylesterase, which is involved in the metabolism of drugs. This compound has also been found to be a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs and xenobiotics.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme carboxylesterase, which is involved in the metabolism of drugs. It has also been found to be a potent inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and xenobiotics. In addition, this compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-Benzyl L-Z-isoleucinamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. It can also be used in a wide range of experiments, including biochemical and physiological studies. However, there are some limitations to its use in laboratory experiments. For example, this compound is not very soluble in water, which can make it difficult to use in certain experiments. In addition, this compound is not very stable in the presence of light, which can limit its use in certain experiments.

Future Directions

There are many possible future directions for N-Benzyl L-Z-isoleucinamide. One potential direction is the development of new drugs and drug delivery systems that utilize this compound as a substrate. Another potential direction is the use of this compound in the study of enzyme mechanisms, protein structure and function, and drug metabolism. Finally, this compound could be used to develop new catalysts and enzymes for use in organic synthesis.

Safety and Hazards

The safety data sheet for N-Benzyl L-Z-isoleucinamide suggests that personal protective equipment/face protection should be worn when handling this compound. It should not come into contact with the eyes, skin, or clothing, and ingestion or inhalation should be avoided. Dust formation should also be avoided.